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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B083241 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
C.I. Disperse Blue 35 is an anthraquinone-based dye primarily used for dyeing synthetic fibers

like polyester.[1][2] Its detection and quantification are crucial in various fields, including textile

industry quality control, environmental monitoring of wastewater, and toxicological studies, as

some disperse dyes are known to be potential allergens.[3][4]

This application note provides a detailed protocol for the determination of C.I. Disperse Blue
35 concentration in a solution using UV-Visible spectrophotometry. This method is based on the

Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the

concentration of the analyte and the path length of the light passing through the solution.[5] By

measuring the absorbance of solutions with known concentrations, a calibration curve can be

generated to accurately determine the concentration of an unknown sample.

Physicochemical Properties of C.I. Disperse Blue 35
A summary of the key properties of C.I. Disperse Blue 35 is presented in the table below.
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Property Value Reference

CAS Number 12222-75-2 [3][6][7]

Molecular Formula C₂₀H₁₄N₂O₅ [2][3][8]

Molecular Weight 362.34 g/mol [2][3][7][8]

Class Anthraquinone Dye [1][6][9]

Appearance Blue to dark blue powder [6]

Primary Absorption

Wavelength (λmax)
~624 nm [2]

Note: Technical-grade C.I. Disperse Blue 35 is often a mixture of methylated derivatives of

1,8-diamino-4,5-dihydroxyanthraquinone.[1][2]

Experimental Protocol
This protocol outlines the steps for creating a calibration curve and determining the

concentration of an unknown sample containing C.I. Disperse Blue 35.

3.1. Materials and Equipment

C.I. Disperse Blue 35 standard (analytical grade)

Methanol (HPLC or spectrophotometric grade)[10]

UV-Vis Spectrophotometer

Matched quartz or glass cuvettes

Analytical balance

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Class A volumetric pipettes

Beakers and other standard laboratory glassware
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3.2. Logical Relationship of Beer-Lambert Law The principle behind this method is the Beer-

Lambert Law (A = εbc), which establishes a linear relationship between absorbance and

concentration.

Directly Proportional to

Absorbance (A)

Concentration (c) A ∝ c 

Path Length (b)

Molar Absorptivity (ε)

Click to download full resolution via product page

Caption: Logical relationship of variables in the Beer-Lambert Law.

3.3. Experimental Workflow

The overall workflow for the experiment is depicted below.
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Caption: Experimental workflow for spectrophotometric analysis.
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3.4. Detailed Protocol

Step 1: Preparation of Stock Solution (100 mg/L)

Accurately weigh 10.0 mg of C.I. Disperse Blue 35 standard using an analytical balance.

Quantitatively transfer the dye to a 100 mL Class A volumetric flask.

Add approximately 70 mL of methanol and sonicate or swirl until the dye is completely

dissolved.

Bring the solution to the mark with methanol, cap, and invert several times to ensure

homogeneity.

Step 2: Determination of Maximum Wavelength (λmax)

Prepare a mid-range dilution from the stock solution (e.g., 5 mg/L).

Use methanol as the blank to zero the spectrophotometer.

Scan the absorbance of the diluted dye solution from 400 nm to 800 nm.

Identify the wavelength that corresponds to the maximum absorbance peak (λmax). This

should be approximately 624 nm.[2] All subsequent absorbance measurements will be

performed at this wavelength.

Step 3: Preparation of Standard Solutions Prepare a series of standard solutions from the 100

mg/L stock solution via serial dilution. An example set of standards is provided in the table

below.
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Standard
Concentration
(mg/L)

Vol. of Stock (mL) Final Volume (mL)

1 1.0 1.0 100

2 2.5 2.5 100

3 5.0 5.0 100

4 7.5 7.5 100

5 10.0 10.0 100

Step 4: Generation of Calibration Curve

Set the spectrophotometer to the predetermined λmax.

Calibrate the instrument by measuring the absorbance of the methanol blank and setting it to

zero.

Measure the absorbance of each standard solution, starting from the lowest concentration.

Rinse the cuvette with the next standard solution before measuring.

Record the absorbance values for each concentration.

Step 5: Analysis of an Unknown Sample

If the unknown sample is expected to have a high concentration, dilute it with methanol to

ensure its absorbance falls within the linear range of the calibration curve (typically 0.3 to

2.5).[11]

Measure the absorbance of the unknown sample (or its dilution) at λmax.

Using the linear equation from the calibration curve (y = mx + c), calculate the concentration

of the dye in the measured solution.

If the sample was diluted, multiply the calculated concentration by the dilution factor to

determine the concentration in the original sample.
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Data Presentation and Calculations
4.1. Example Calibration Data Plot Absorbance (y-axis) versus Concentration (x-axis). Perform

a linear regression to obtain the equation of the line (y = mx + c) and the coefficient of

determination (R²). An R² value > 0.995 is generally considered acceptable.

Concentration (mg/L) Absorbance (at λmax)

1.0 0.152

2.5 0.378

5.0 0.755

7.5 1.130

10.0 1.510

4.2. Calculation of Unknown Concentration The relationship between absorbance and

concentration is defined by the linear equation from the calibration curve: Absorbance = (m ×

Concentration) + c

Where:

y is the Absorbance of the unknown.

m is the slope of the calibration curve.

x is the Concentration of the unknown.

c is the y-intercept of the calibration curve.

To find the concentration of the unknown sample: Concentration (x) = (Absorbance (y) - c) / m

Example: If the unknown sample has an absorbance of 0.640 and the curve equation is y =

0.150x + 0.002: Concentration = (0.640 - 0.002) / 0.150 = 4.25 mg/L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b083241?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b083241
https://www.smolecule.com/products/s578883
https://www.chemsrc.com/en/cas/12222-75-2_1480331.html
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005552en_f652d6a5b7/720005552en.pdf
https://documents.thermofisher.com/TFS-Assets/MSD/Scientific-Resources/FL53216-food-dyes-beers-law-lesson-plan-uv-vis.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-35.html
https://www.echemi.com/products/pd180521109468-disperse-blue-35.html
https://pubchem.ncbi.nlm.nih.gov/compound/83683
https://www.benchchem.com/product/b087788
https://www.accustandard.com/prod0054259.html
https://ejournal.upi.edu/index.php/ijost/article/download/57783/22808
https://www.benchchem.com/product/b083241#spectrophotometric-determination-of-c-i-disperse-blue-35-concentration
https://www.benchchem.com/product/b083241#spectrophotometric-determination-of-c-i-disperse-blue-35-concentration
https://www.benchchem.com/product/b083241#spectrophotometric-determination-of-c-i-disperse-blue-35-concentration
https://www.benchchem.com/product/b083241#spectrophotometric-determination-of-c-i-disperse-blue-35-concentration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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